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Compound of Interest

Compound Name: Atraton

Cat. No.: B1666117

Introduction

Atraton is a triazine herbicide previously used for non-agricultural weed control.[1] Although its
use is now obsolete, concerns about its persistence and potential contamination of water
sources necessitate reliable analytical methods for its detection.[1] This application note details
robust and sensitive methods for the determination of atraton in various water samples,
including groundwater and surface water. The protocols described herein are based on
established analytical techniques for triazine herbicides, primarily leveraging solid-phase
extraction (SPE) for sample preconcentration and cleanup, followed by analysis using Gas
Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

Principle

The analytical workflow involves the extraction and concentration of atraton from water
samples using a solid-phase extraction cartridge. The choice of sorbent material, such as C18
or polymeric phases, is critical for efficient recovery. Following extraction, the analyte is eluted
with an organic solvent, concentrated, and then analyzed by GC-MS or LC-MS/MS. These
techniques provide high selectivity and sensitivity, allowing for the accurate identification and

guantification of atraton at trace levels.

Quantitative Data Summary
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The following table summarizes the performance of various analytical methods for the detection
of triazine herbicides, including atraton and the closely related atrazine, in water samples.
These methods demonstrate the high sensitivity and recovery achievable with modern
analytical instrumentation.

. Limit of Limit of
Analytical Sample ] .. . Recovery
. Detection Quantificati Reference
Method Preparation (%)
(LOD) on (LOQ)
GC-MS SPE (C18) 1.7 ng/L - 90.5+3.5
SPE (C18 &
GC-MS Cation - 0.10 pg/L 96 £ 6.9 2]
Exchange)
3.33-6.67 11.09 - 20.10
GC-ECD SPE 82.5-107.6 [3]
Ho/L Ho/L
) sub-pg/mL
LC-MS/MS Online SPE - - [4]
(ppt) levels
LC-MS/MS SPE - 1 ng/mL 83-85 [5]
Liquid-Liquid
GC/MSD _ 0.050 ng 0.10 pg/L -
Extraction

Experimental Workflow Diagram
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Sample Preparation

1. Water Sample 2. Filtration 3. Solid-Phase 4. Elution with 5. Concentration 6. Reconstitution

Collection (0.45 pm filter) Extraction (SPE) Organic Solvent (Nitrogen Evaporation) in Mobile Phase

Instrumental Analysis

7. GC-MS or 8. Data Acquisition 9. Quantification

LC-MS/MS Analysis & Processing & Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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